2-(2,2,2-Trifluoroethyl)benzoic acid
Overview
Description
Mechanism of Action
The mechanism of action of 2-(2,2,2-Trifluoroethyl)benzoic acid is not well understood. However, it is believed that the compound acts as a catalyst in various organic reactions and as an intermediate in the synthesis of various products. The compound has also been found to act as an inhibitor of certain enzymes, such as lipoxygenase and cyclooxygenase.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of certain enzymes, such as lipoxygenase and cyclooxygenase. It has also been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. In addition, it has been found to have a variety of effects on the cardiovascular system, including reducing blood pressure and increasing heart rate.
Advantages and Limitations for Lab Experiments
The use of 2-(2,2,2-Trifluoroethyl)benzoic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages is that the compound is relatively stable and can be stored for long periods of time. In addition, it is relatively non-toxic and is not harmful to humans or animals. The main limitation is that it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
In the future, 2-(2,2,2-Trifluoroethyl)benzoic acid could be used in a variety of different ways. For example, it could be used in the synthesis of new pharmaceuticals or biopesticides, or it could be used as a catalyst in various chemical processes. Additionally, it could be used to develop new enzymes or to study the effects of various compounds on the cardiovascular system. Finally, it could be used to study the effects of various compounds on the immune system or to develop new treatments for various diseases.
Scientific Research Applications
2-(2,2,2-Trifluoroethyl)benzoic acid has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in various chemical processes. It is also used as an intermediate in the synthesis of pharmaceuticals, biopesticides, and other products. In addition, it is used in the synthesis of polymers, pharmaceuticals, and other organic compounds.
Safety and Hazards
The safety data sheet for a similar compound, “2-(Trifluoromethyl)benzoic acid”, indicates that it is a skin irritant, causes serious eye damage, and may cause respiratory irritation if inhaled . It is recommended to avoid breathing dust, gas, or vapors, avoid contact with skin and eyes, use personal protective equipment, ensure adequate ventilation, and keep away from sources of ignition .
properties
IUPAC Name |
2-(2,2,2-trifluoroethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c10-9(11,12)5-6-3-1-2-4-7(6)8(13)14/h1-4H,5H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMIWLXFZJJCFJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
858847-76-4 |
Source
|
| Record name | 2-(2,2,2-trifluoroethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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